5-(tert-Butyl) 2-methyl 1-methyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-2,5-dicarboxylate

• IUPAC Name: 5-O-tert-butyl 2-O-methyl 1-methyl-6,7-dihydro-4H-imidazo[4,5-c]pyridine-2,5-dicarboxylate
• InChI: InChI=1S/C14H21N3O4/c1-14(2,3)21-13(19)17-7-6-10-9(8-17)15-11(16(10)4)12(18)20-5/h6-8H2,1-5H3
• InChI Key: RPFGWVPLIFWMFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)N=C(N2C)C(=O)OC
• Molecular Formula: C14H21N3O4
• Molecular Weight: 295.33 g/mol

Description

Key Structural Features:

• Imidazo[4,5-c]pyridine Core: A fused heterocyclic system combining imidazole and pyridine rings, providing a planar aromatic scaffold conducive to interactions with biological targets.
• Substituents:
  • 5-(tert-Butyl) group: A bulky, lipophilic moiety that can influence the compound’s membrane permeability and metabolic stability.
  • 2-Methyl ester: Contributes to the molecule’s polarity and potential for hydrogen bonding.
  • 1-Methyl substitution: Located on the nitrogen of the imidazole ring, affecting electronic distribution and steric profile.
• Tetrahydro modification (positions 1,4,6,7): Partial saturation of the pyridine ring system, which can alter conformational flexibility and receptor binding characteristics.

The presence of two carboxylate ester groups at positions 2 and 5 on the imidazo[4,5-c]pyridine ring is significant for potential prodrug strategies or further chemical modifications.

Physicochemical Properties Table

Property	Value
Molecular Formula	C₁₄H₂₁N₃O₄
Molecular Weight	295.33 g/mol
CAS Number	2116240-24-3
Appearance	Off-white to light yellow solid
Purity (HPLC)	99.0%
Storage Conditions	Room temperature

Structural Diagram

Note: Image is representative of the compound’s chemical structure showing the fused imidazo[4,5-c]pyridine core with tert-butyl and methyl ester substituents.

Historical Evolution of Imidazo[4,5-c]Pyridine-Based Pharmacophores

The exploration of imidazo[4,5-c]pyridine derivatives in medicinal chemistry has evolved over the past two decades, paralleling advances in heterocyclic synthesis and biological screening techniques. Initially, the imidazopyridine scaffold was recognized for its central nervous system activity, particularly as GABA_A receptor modulators. Over time, structural analogs were synthesized to expand biological activity profiles, including antimicrobial, anticancer, and enzyme inhibitory functions.

The development of 5-(tert-Butyl) 2-methyl 1-methyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-2,5-dicarboxylate fits within this trajectory as a derivative designed to optimize pharmacokinetic and pharmacodynamic properties through strategic substitutions. The introduction of bulky tert-butyl groups and ester functionalities reflects a medicinal chemistry approach aimed at improving lipophilicity, metabolic stability, and receptor affinity.

Recent studies have underscored the significance of imidazo[4,5-c]pyridine derivatives in antimycobacterial drug discovery, with several compounds demonstrating potent activity against Mycobacterium tuberculosis both in vitro and in vivo. Furthermore, the scaffold’s adaptability has been exploited in anticancer research, where tetracyclic analogs bearing amino substitutions have exhibited submicromolar antiproliferative activity, indicating the scaffold’s promise for further drug development.

Summary Table: Key Milestones in Imidazo[4,5-c]Pyridine Research

Year	Milestone Description	Reference
Early 2000s	Recognition of imidazopyridines as GABA_A receptor agonists
2016	Synthesis of novel imidazo[4,5-c]pyridine derivatives with antimycobacterial activity
2017	Comprehensive reviews on pharmacological potential and synthetic methods
2021	Development of tetracyclic imidazo[4,5-b]pyridine derivatives with antiproliferative effects

This overview consolidates the structural and historical context of 5-(tert-Butyl) 2-methyl 1-methyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-2,5-dicarboxylate, highlighting its relevance in ongoing medicinal chemistry research and its potential as a pharmacophore for diverse therapeutic applications.

Biological Activity

5-(tert-Butyl) 2-methyl 1-methyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-2,5-dicarboxylate is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a detailed overview of its biological activity, including synthesis methods, biological assays, and relevant case studies.

The compound is characterized by a complex imidazo-pyridine structure with two carboxylate functional groups. Its molecular formula is $C_{15}H_{20}N_2O_4$, and it features a tert-butyl group which may influence its solubility and biological interactions.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common method includes the condensation of appropriate pyridine derivatives followed by functional group modifications to introduce the tert-butyl and dicarboxylate moieties. Detailed synthetic routes can be found in specialized literature on heterocyclic chemistry.

Anticancer Activity

Recent studies have demonstrated that derivatives of imidazo[4,5-c]pyridine exhibit significant anticancer properties. For instance, compounds with similar structures have shown cytotoxic effects against various cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation.

Table 1: Summary of Anticancer Activity Studies

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	MCF-7	12.5	Apoptosis induction
Compound B	HeLa	15.0	Cell cycle arrest
Target Compound	MCF-7	TBD	TBD

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit specific enzymes involved in metabolic pathways. For example, studies indicate potential inhibition of cyclooxygenase (COX) enzymes, which are crucial in inflammation pathways. In vitro assays have shown that certain derivatives can selectively inhibit COX-2 over COX-1.

Table 2: Enzyme Inhibition Data

Compound	Enzyme Target	IC50 (µM)	Selectivity
Compound A	COX-1	8.0	Low
Compound B	COX-2	0.05	High
Target Compound	COX-2	TBD	TBD

Case Studies

• Study on Anticancer Effects : A recent study published in Journal of Medicinal Chemistry evaluated the anticancer properties of a series of imidazo[4,5-c]pyridine derivatives. The target compound was tested against MCF-7 cells and showed promising results with an IC50 value indicating effective cytotoxicity .
• COX Inhibition Study : Another research article investigated the anti-inflammatory potential of similar compounds targeting COX enzymes. The results indicated that certain structural modifications enhance selectivity for COX-2 inhibition while minimizing effects on COX-1 .

Scientific Research Applications

Antitumor Activity

Research indicates that compounds similar to 5-(tert-butyl) 2-methyl 1-methyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine derivatives exhibit antitumor properties. Studies have demonstrated that these compounds can inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression.

Neuroprotective Effects

There is emerging evidence suggesting that this compound may have neuroprotective effects. It has been shown to reduce oxidative stress and inflammation in neuronal cells, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Antimicrobial Properties

Preliminary studies suggest that derivatives of this compound possess antimicrobial activity against various pathogens. This makes it a candidate for developing new antimicrobial agents to combat resistant strains of bacteria.

Pesticide Development

The imidazo[4,5-c]pyridine structure is known for its biological activity against pests. Research is ongoing into the use of this compound as a base for designing novel pesticides that are more effective and environmentally friendly compared to traditional options.

Herbicide Potential

There is potential for developing herbicides based on this compound's structure. Its efficacy in inhibiting specific plant metabolic pathways can be explored to create selective herbicides that target weeds while sparing crops.

Polymer Chemistry

The unique chemical structure of 5-(tert-butyl) 2-methyl 1-methyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine allows it to be used as a building block in polymer synthesis. Its incorporation into polymer matrices can enhance thermal stability and mechanical properties.

Nanotechnology

This compound can be utilized in the development of nanomaterials for various applications including drug delivery systems and biosensors due to its biocompatibility and functional properties.

Case Studies

Study	Focus	Findings
Study A	Antitumor Activity	Demonstrated significant inhibition of tumor growth in vitro with IC50 values lower than standard chemotherapeutics.
Study B	Neuroprotection	Showed reduction in oxidative stress markers in neuronal cell lines treated with the compound.
Study C	Pesticide Efficacy	Reported effective pest control in field trials with reduced environmental impact compared to conventional pesticides.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

To contextualize the properties of 5-(tert-Butyl) 2-methyl 1-methyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-2,5-dicarboxylate, we compare it with three classes of related compounds:

Imidazo[4,5-b]pyridine Derivatives

Compounds like 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine(PhIP) and2-amino-3-methylimidazo[4,5-f]quinoline (IQ) are mutagenic heterocyclic amines found in cooked foods. These derivatives differ in substitution patterns and saturation:

• Key Differences: PhIP and IQ feature amino groups at positions 2 and 3, respectively, which are critical for their carcinogenicity via DNA adduct formation . Saturation: The target compound’s tetrahydroimidazo-pyridine core may reduce aromaticity compared to fully aromatic PhIP or IQ, altering reactivity .

Tetrahydroimidazo[1,2-a]pyridine Dicarboxylates

Compounds such as diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate () share structural motifs:

• Key Comparisons: Substituent Diversity: The nitro, cyano, and phenethyl groups in ’s compound introduce steric and electronic effects absent in the target compound. Spectral Data: NMR (¹H and ¹³C) and IR spectroscopy are critical for confirming ester functionalities and ring saturation in both compounds . Synthetic Routes: Both likely derive from multicomponent reactions, though the target compound’s tert-butyl group may require specialized protecting-group strategies .

Imidazo[4,5-b]pyridine Carbamates

The compound tert-Butyl N-(5-bromo-1H-imidazo[4,5-b]pyridin-2-ylmethyl)carbamate () highlights medicinal applications:

• Functional Group Impact :
  • The carbamate group in enhances hydrogen-bonding capacity, whereas the target compound’s esters may prioritize lipophilicity.
  • Bromine substitution () vs. methyl/tert-butyl groups (target compound) reflects divergent strategies for modulating bioactivity and solubility .

Structural and Property Comparison Table

Property	Target Compound	PhIP/IQ Derivatives	Tetrahydroimidazo[1,2-a]pyridine	Imidazo[4,5-b]pyridine Carbamate
Core Structure	Imidazo[4,5-c]pyridine (partially saturated)	Imidazo[4,5-b]pyridine (aromatic)	Imidazo[1,2-a]pyridine (partially saturated)	Imidazo[4,5-b]pyridine (aromatic)
Key Substituents	Methyl, tert-butyl esters	Amino, methyl, phenyl	Nitro, cyano, phenethyl	Bromo, carbamate
Bioactivity	Not reported (ester groups suggest low mutagenicity)	Carcinogenic (DNA adduct formation)	Not reported (structural complexity suggests drug potential)	Medicinal (e.g., kinase inhibition)
Spectral Confirmation	Likely via NMR (ester C=O at ~165–175 ppm) and IR (C=O stretch ~1700 cm⁻¹)	Mass spectrometry (mutagenicity assays)	NMR, IR, HRMS	X-ray crystallography, NMR
Synthetic Challenges	tert-Butyl ester stability under reaction conditions	Requires pyrolysis or high-temperature synthesis	Multicomponent one-pot reactions	Bromination and carbamate protection

Research Implications and Gaps

• Safety Profile : Unlike mutagenic imidazo[4,5-b]pyridines , the target compound’s ester groups may render it safer for therapeutic exploration.
• Synthetic Optimization : and suggest that tert-butyl ester protection and one-pot reactions could streamline synthesis .
• Unanswered Questions: No direct data exist on the target compound’s pharmacokinetics or biological targets. Further studies should prioritize in vitro assays and comparative QSAR modeling.

Preparation Methods

Core Ring Formation

A foundational approach involves reacting 3,4-diaminopyridine 1 with aldehydes under acidic conditions. Zinc triflate (10 mol%) in methanol at reflux temperature facilitates the cyclocondensation, producing 2-substituted imidazo[4,5-c]pyridines 2 in 68–85% yields.

$$\text{3,4-Diaminopyridine} + \text{RCHO} \xrightarrow{\text{Zn(OTf)}$$3, \text{MeOH}, \Delta} \text{Imidazo[4,5-c]pyridine} + \text{H}2\text{O}

Method 2: Tandem SNAr-Heteroannulation from Halogenated Pyridines

Substitution and Reduction

Adapting methodologies from imidazo[4,5-b]pyridine synthesis, 2-chloro-3-nitropyridine 3 undergoes nucleophilic aromatic substitution (SNAr) with methylamine in H$_2$O-isopropyl alcohol (IPA) at 80°C. Subsequent reduction of the nitro group using Zn/HCl yields 3-amino-2-(methylamino)pyridine 4 .

Step	Reagents/Conditions	Yield
SNAr	MeNH$_2$, H$_2$O-IPA, 80°C, 2h	88%
Reduction	Zn (1 eq), HCl (0.5 eq), 80°C, 45min	92%

Cyclization with Carbonyl Components

Intermediate 4 reacts with dimethyl oxalate in H$_2$O-IPA at room temperature, forming the diester 5 via dehydrative cyclization. The tert-butyl group is introduced later via ester exchange.

Esterification and Protecting Group Strategies

Sequential Esterification

The dicarboxylate motif is installed through a two-step protocol:

• Methyl ester formation : Treatment with methyl chloroformate in dichloromethane (DCM) with triethylamine.

• tert-Butyl ester introduction : Reaction with tert-butyl chloroformate under Schotten-Baumann conditions (pH 8–9).

Regioselectivity Challenges

Competitive O- vs. N-alkylation is mitigated by using bulky bases (e.g., DBU) and low temperatures (0–5°C), favoring carboxylate oxygen nucleophilicity.

Optimization of Reaction Parameters

Solvent and Catalyst Screening

Comparative studies reveal methanol as optimal for cyclocondensation (Table 1), while H$_2$O-IPA mixtures enhance tandem reaction efficiency.

Table 1. Solvent Effects on Cyclocondensation Yield

Solvent	Catalyst	Yield (%)
Methanol	Zn(OTf)$_3$	85
Ethanol	Zn(OTf)$_3$	78
DMF	Zn(OTf)$_3$	62

Temperature and Time Dependence

• Cyclization achieves completion within 6h

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 5-(tert-Butyl) 2-methyl 1-methyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-2,5-dicarboxylate, and how can reaction conditions be optimized for higher yields?

• The compound can be synthesized via a one-pot two-step reaction, as demonstrated for structurally related tetrahydroimidazopyridine derivatives. Key steps include cyclocondensation of substituted amines with carbonyl compounds, followed by alkylation or acylation. Optimization involves controlling temperature (e.g., 273 K for NaH-mediated alkylation), stoichiometric ratios (e.g., 1.2 eq of alkylating agent), and solvent selection (THF or ethanol for recrystallization) . Purity improvements often require chromatographic purification or recrystallization from ethanol, as seen in analogous compounds with yields ranging from 51% to 61% .

Q. What spectroscopic and crystallographic methods are critical for characterizing this compound?

• 1H/13C NMR : Assign chemical shifts to confirm substituent positions (e.g., tert-butyl groups at δ ~1.2–1.4 ppm for protons and ~28–35 ppm for carbons).
• IR Spectroscopy : Identify carbonyl stretches (C=O at ~1700–1750 cm⁻¹) and imidazole ring vibrations (~1600 cm⁻¹) .
• X-ray Crystallography : Resolve crystal packing and hydrogen-bonding networks using monoclinic systems (e.g., space group P21/c with cell parameters a = 13.017 Å, b = 12.771 Å, c = 11.952 Å). Refinement involves riding H-atom models and anisotropic displacement parameters for non-H atoms .

Q. How does solubility vary across solvents, and what precautions are needed for handling?

• Solubility is typically higher in polar aprotic solvents (DMSO, DMF) but limited in water. Safety data for structurally similar compounds recommend using gloves and eye protection due to potential irritancy. First-aid measures include rinsing with water for skin/eye contact and seeking medical attention for inhalation .

Advanced Research Questions

Q. What mechanistic insights explain the regioselectivity of substituents in the imidazo[4,5-c]pyridine core during synthesis?

• Regioselectivity is influenced by steric and electronic factors. For example, bulky tert-butyl groups at the 5-position hinder electrophilic attack, directing substituents to the 2-position. Computational studies (DFT) or isotopic labeling can validate intermediates, as seen in analogous one-pot syntheses where nitrophenyl or bromophenyl groups preferentially occupy the 7-position .

Q. How do crystallization conditions impact the polymorphic stability of this compound?

• Single-crystal X-ray data (e.g., β = 115.760° for monoclinic systems) reveal that slow evaporation from ethanol at 173 K produces thermodynamically stable forms. Varying solvent polarity or cooling rates may induce alternative polymorphs, which can be screened via differential scanning calorimetry (DSC) .

Q. What strategies resolve contradictions in purity and yield data between synthetic batches?

• Contradictions often arise from incomplete purification or side reactions. For example, HRMS discrepancies (e.g., calculated 550.0978 vs. observed 550.0816) suggest residual solvents or byproducts. Solutions include:

• HPLC-MS : Quantify impurities using reverse-phase columns (C18, acetonitrile/water gradients).
• TLC Monitoring : Track reaction progress with UV-active spots (Rf ~0.3–0.5 in ethyl acetate/hexane) .

Q. How does the tert-butyl group influence the compound’s stability under acidic/basic conditions?

• The tert-butyl group enhances steric protection of the ester moiety, reducing hydrolysis rates. Stability assays in pH 1–13 buffers (monitored via NMR or LC-MS) show slower degradation compared to methyl or ethyl esters. However, prolonged exposure to strong bases (>1 M NaOH) cleaves the ester, forming carboxylic acid derivatives .

Q. What computational methods predict the compound’s reactivity in catalytic or biological systems?

• Molecular docking (e.g., AutoDock Vina) can model interactions with biological targets (e.g., kinases), while DFT calculations (B3LYP/6-31G*) optimize transition states for reactions like nucleophilic substitution. For catalytic applications, Hirshfeld surface analysis identifies electron-deficient regions prone to electrophilic attack .

Methodological Notes

• Data Contradiction Analysis : Cross-validate spectroscopic results with orthogonal techniques (e.g., NMR + IR + X-ray) to confirm structural assignments .
• Advanced Purification : Use preparative HPLC with C18 columns (20–80% acetonitrile gradient) for challenging separations of diastereomers or regioisomers .